1-Methyl-1H-pyrazole-4,5-diamine

• IUPAC Name: 2-methylpyrazole-3,4-diamine
• InChI: InChI=1S/C4H8N4/c1-8-4(6)3(5)2-7-8/h2H,5-6H2,1H3
• InChI Key: XOAXOKSJNVLLHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)N)N
• Molecular Formula: C4H8N4
• DSSTOX Substance ID: DTXSID30437805
• Molecular Weight: 112.13 g/mol
• CAS RN: 45514-38-3

Description

1-Methyl-1H-pyrazole-4,5-diamine is a chemical compound with the molecular formula C4H8N4. It is a powder in its physical form. The IUPAC name for this compound is 1-methyl-1H-pyrazole-4,5-diamine sulfate.

Synthesis Analysis

The synthesis of pyrazole compounds, such as 1-Methyl-1H-pyrazole-4,5-diamine, involves various strategies including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. For instance, a solution of NaOH was cooled and treated by dropwise addition of Br2, then amide was added in several portions and the reaction mixture was stirred.

Molecular Structure Analysis

The molecular structure of 1-Methyl-1H-pyrazole-4,5-diamine consists of a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

Pyrazole compounds, including 1-Methyl-1H-pyrazole-4,5-diamine, are frequently used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They are involved in numerous chemical reactions, including those catalyzed by iodine.

Physical And Chemical Properties Analysis

1-Methyl-1H-pyrazole-4,5-diamine has a molecular weight of 210.21. It is a powder in its physical form and is stored at room temperature.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

Pyrazoles are known as versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field. They are also interesting compounds from a structural viewpoint, mainly because they exhibit tautomerism. This phenomenon may influence their reactivity, with possible impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Preparation of Aminothiazoles

1-Methyl-1H-pyrazole-4-boronic acid pinacol ester, a derivative of 1-Methyl-1H-pyrazole, is involved in several reactions as a reagent for the preparation of aminothiazoles as γ-secretase modulators. The exact experimental procedures and results were not specified in the source.

Potential JAK2 Inhibitors for Myeloproliferative Disorders Therapy

The same derivative is also used in the preparation of amino-pyrido-indol-carboxamides, as potential JAK2 inhibitors for myeloproliferative disorders therapy. Again, the exact experimental procedures and results were not specified in the source.

Antimicrobial Activity

Some pyrazole derivatives have shown promising antimicrobial activity. For instance, the compound 1-((4R,5S)-1,3-bis(4-fluorophenyl)-4-phenyl-4,5-dihydro-1H-pyrazol-5-yl)-7-chlorohepta-2,4,6-triyn-1-one was observed to be active against S. aureus and E. coli.

Antileishmanial and Antimalarial Activity

Pyrazole derivatives have also been studied for their antileishmanial and antimalarial activities. A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a certain compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy (− 9.8 kcal/mol).

Fluorescent Properties

Pyrazoles are known to exhibit fluorescent properties, making them useful in various scientific fields such as biochemistry for the development of fluorescent probes.

Safety And Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H302, H315, H319, and H335. Precautionary measures include avoiding contact with skin and eyes, ensuring adequate ventilation, and avoiding ingestion and inhalation.

Citations

Synthesis and characterization of coordination compounds using novel tetradentate Schiff bases aiming for potential fluorescence applications

ET Knittl - 2017 - scholar.archive.org

The research on chemical sensors and switches for metal ions and anions has received great attention in recent years. The concentration of various metal ions in the human body plays …

Number of citations: 2 scholar.archive.org